(2E)-2-(1,3-benzoxazol-2-yl)-3-(4-bromophenyl)-1-(3,4,5-trimethoxyphenyl)prop-2-en-1-one

Specification

• Molecular Formula: C25H20BrNO5
• Molecular Weight: 494.3 g/mol
• IUPAC Name: (E)-2-(1,3-benzoxazol-2-yl)-3-(4-bromophenyl)-1-(3,4,5-trimethoxyphenyl)prop-2-en-1-one
• Standard InChI: InChI=1S/C25H20BrNO5/c1-29-21-13-16(14-22(30-2)24(21)31-3)23(28)18(12-15-8-10-17(26)11-9-15)25-27-19-6-4-5-7-20(19)32-25/h4-14H,1-3H3/b18-12-
• Standard InChI Key: FTZRWPTYZSEPEX-PDGQHHTCSA-N
• Isomeric SMILES: COC1=CC(=CC(=C1OC)OC)C(=O)/C(=C/C2=CC=C(C=C2)Br)/C3=NC4=CC=CC=C4O3
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C(=O)C(=CC2=CC=C(C=C2)Br)C3=NC4=CC=CC=C4O3

Introduction

(2E)-2-(1,3-benzoxazol-2-yl)-3-(4-bromophenyl)-1-(3,4,5-trimethoxyphenyl)prop-2-en-1-one is a complex organic molecule that belongs to the benzoxazole class of compounds. It is characterized by a benzene ring fused to an oxazole ring, along with multiple aromatic systems and functional groups that contribute to its chemical reactivity and potential biological activity.

Synthesis Steps:

• Starting Materials: 1,3-Benzoxazole derivatives, brominated phenyl compounds, and trimethoxyphenyl derivatives.

• Reaction Conditions: The reaction often requires specific conditions such as temperature control and solvent selection to facilitate the condensation process.

• Purification Methods: Techniques like chromatography may be used to purify the final product.

Potential Applications:

• Pharmaceuticals: Due to its complex structure, it may exhibit bioactive properties useful in drug development.

• Biological Research: Its interactions with biological targets could provide insights into cellular processes.

Comparison with Similar Compounds

Compound Name	Structure Features	Notable Activities
(2E)-2-(1,3-benzoxazol-2-yl)-3-(4-bromophenyl)-1-(3,4,5-trimethoxyphenyl)prop-2-en-1-one	Benzoxazole, bromophenyl, trimethoxyphenyl	Potential bioactivity
(2E)-2-(1,3-benzoxazol-2-yl)-1-(4-butoxyphenyl)-3-(4-tert-butylphenyl)prop-2-en-1-one	Benzoxazole, butoxyphenyl, tert-butylphenyl	Anti-inflammatory, antioxidant
2-(1,3-benzoxazol-2-yl)-3-(4-methoxyphenyl)-1-(4-butoxyphenyl)-2-propen-1-one	Benzoxazole, methoxyphenyl, butoxyphenyl	Antioxidant

Research Findings and Future Directions

While detailed biological activity data for this specific compound is limited, its structural features suggest potential for various applications. Further research is needed to explore its interactions at the molecular level and to determine its efficacy in therapeutic contexts.

Future Research Directions:

• Biological Assays: Conducting in vitro and in vivo studies to assess its biological activities.

• Molecular Modeling: Using computational tools to predict interactions with biological targets.